(2-Benzyloxycarbonylamino-ethyl)-phosphonic acid monoethyl ester

• CAS No.: 82155-14-4
• Molecular Formula: C12H18NO5P
• Molecular Weight: 287.25 g/mol
• IUPAC Name: ethoxy-[2-(phenylmethoxycarbonylamino)ethyl]phosphinic acid
• InChI: InChI=1S/C12H18NO5P/c1-2-18-19(15,16)9-8-13-12(14)17-10-11-6-4-3-5-7-11/h3-7H,2,8-10H2,1H3,(H,13,14)(H,15,16)
• InChI Key: KGFULQNDASUZOE-UHFFFAOYSA-N
• Canonical SMILES: CCOP(=O)(CCNC(=O)OCC1=CC=CC=C1)O

Description

(2-Benzyloxycarbonylamino-ethyl)-phosphonic acid monoethyl ester is a useful research compound. Its molecular formula is C12H18NO5P and its molecular weight is 287.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

(2-Benzyloxycarbonylamino-ethyl)-phosphonic acid diethyl ester (5.77 g, 18.3 mmol) was dissolved in pyridine (61 mL). To this solution was added NaI (13.7 g, 92 mmol). The mixture was heated at 115° C. overnight. The next day the reaction was determined, by LC/MS, to be largely complete. The reaction was cooled to room temperature and concentrated in vacuo. The residue was dissolved in H2O and extracted with Et2O. The water was then cooled in an ice bath and the adjusted to pH 2 with 2N HCl. The water was then extracted with CH2Cl2 and the combined organic layers were washed with brine and dried over Na2SO4. The drying agent was removed by vacuum filtration and the filtrate was concentrated to yield (2-benzyloxycarbonylamino-ethyl)-phosphonic acid monoethyl ester (4.68 g, 89%) as an oil that turned to a waxy solid under high vacuum.